Cas no 174817-06-2 (3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)-)

3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)- structure
174817-06-2 structure
Product Name:3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)-
CAS No:174817-06-2
MF:C6H9BrO2
MW:193.038461446762
CID:1360462
PubChem ID:10921377
Update Time:2025-04-20

3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)-
    • (1S,2S)-3-bromocyclohex-3-ene-1,2-diol
    • 174817-06-2
    • DTXSID50448392
    • CTK0E4021
    • Inchi: 1S/C6H9BrO2/c7-4-2-1-3-5(8)6(4)9/h2,5-6,8-9H,1,3H2/t5-,6+/m0/s1
    • InChI Key: AWSOTNHQUGANQS-NTSWFWBYSA-N
    • SMILES: BrC1=CCC[C@@H]([C@@H]1O)O

Computed Properties

  • Exact Mass: 191.97857
  • Monoisotopic Mass: 191.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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